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Compound of Interest

Compound Name: Lead cyanide

CAS No.: 592-05-2

Cat. No.: B1594613

Get Quote

A Comprehensive Review of a Non-Standard Material

Introduction

A thorough review of scientific literature reveals that lead(II) cyanide, Pb(CN)₂, is not a

commonly utilized compound in modern material science research. Its application is primarily

documented in the field of metallurgy.[1][2] The compound is recognized for its high toxicity and

hazardous nature, which likely limits its exploration in broader materials research where safer

alternatives are readily available. This document summarizes the known information about lead
cyanide and provides context on the use of related but distinct lead and cyanide compounds in

material science.

Chemical and Physical Properties of Lead(II) Cyanide

Lead(II) cyanide is a white to yellowish powder.[1] It is slightly soluble in water, with which it

gradually decomposes to evolve highly toxic and flammable hydrogen cyanide gas.[1] The

compound is unstable and can be explosive, particularly when fused with metal chlorates,

perchlorates, nitrates, or nitrites.[1] It also reacts with incandescence with magnesium.[1]
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Property Value Reference

Molecular Formula C₂N₂Pb [1]

Molecular Weight 259.2348 g/mol [3]

Appearance White to yellowish powder [1]

Solubility in Water
Slightly soluble, gradually

decomposes
[1]

Toxicity and Hazards

Lead(II) cyanide is classified as highly toxic and may be fatal if inhaled, swallowed, or absorbed

through the skin.[1][2] It is a suspected mutagen, carcinogen, and reproductive toxin.[1] Due to

its hazardous nature, strict safety protocols are necessary when handling this compound.

Current and Historical Applications

The primary documented use of lead(II) cyanide is in metallurgy.[1][2] While the specific

processes are not extensively detailed in the readily available literature, it is understood to

facilitate certain reactions in the production and refinement of metals.[3]

Lead and Cyanide Compounds in Modern Material Science

While lead cyanide itself is not a focus of material science research, both lead-based and

cyanide-based compounds are independently significant in the field.

Lead-Based Materials: Lead-containing compounds, such as lead halides (e.g., PbF₂, PbCl₂)

and lead chalcogenides (e.g., PbS, PbSe, PbTe), are well-characterized and have various

applications.[4] For example, lead sulfide is a semiconductor and a sensitive infrared

radiation detector.[4]

Metal-Cyanide Complexes: Metal-cyanide coordination polymers, such as Prussian blue

analogues, are a subject of active research. These materials are used in the synthesis of

nanostructured materials for applications like energy storage.[5] For instance, Co₃[Co(CN)₆]₂

has been used as a precursor to prepare LiCoO₂ nanocrystals for lithium-ion batteries.[5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Lead_II_-cyanide
https://www.lookchem.com/casno592-05-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/Lead_II_-cyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Lead_II_-cyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Lead_II_-cyanide
https://haz-map.com/Agents/9595
https://pubchem.ncbi.nlm.nih.gov/compound/Lead_II_-cyanide
https://pubchem.ncbi.nlm.nih.gov/compound/Lead_II_-cyanide
https://haz-map.com/Agents/9595
https://www.lookchem.com/casno592-05-2.html
https://www.benchchem.com/product/b1594613/docs?utm_src=pdf-body#application-notes-and-protocols-use-of-lead-cyanide-in-material-science-research
https://en.wikipedia.org/wiki/Lead
https://en.wikipedia.org/wiki/Lead
https://pubmed.ncbi.nlm.nih.gov/24071706/
https://pubmed.ncbi.nlm.nih.gov/24071706/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594613?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Double metal cyanide (DMC) catalysts are another important class of materials used in

polymerization processes.[6]

Experimental Protocols

Due to the lack of published research on the use of lead cyanide in material science, there are

no established experimental protocols for its application in this field. Research involving related

compounds, such as the use of lead ions in pyrite flotation in the presence of cyanide, involves

carefully controlled laboratory procedures.[7] For example, in such studies, specific

concentrations of lead nitrate (to introduce lead ions) and potassium amyl xanthate (as a

collector) are used in flotation tests.[7]

Logical Workflow for Investigating a Novel Hazardous Material

Should a researcher contemplate investigating a hazardous and under-researched material like

lead cyanide for a novel application, a rigorous and cautious workflow would be imperative.

Caption: A logical workflow for the investigation of a novel hazardous material.

Conclusion

The available scientific literature does not support the use of lead cyanide as a viable or safe

material for general material science research. Its extreme toxicity, instability, and the

availability of safer alternatives with similar or superior properties in the broader families of

lead-based and cyanide-based materials are significant deterrents. Researchers interested in

the properties of lead or cyanide in materials should focus on the well-established and safer

derivatives that are actively being explored for a wide range of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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